BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: DEHPA for Cobalt and Nickel
Separation in Hydrometallurgical Processes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Bis(2-ethylhexyl) hydrogen
Compound Name:
phosphate

Cat. No.: B049445

Introduction

The separation of cobalt and nickel is a critical yet challenging step in hydrometallurgy,
particularly in the processing of laterite ores and the recycling of battery materials. The
chemical similarity of these two elements makes their separation difficult. Solvent extraction
has emerged as a highly effective method for achieving high-purity cobalt and nickel products.
Among the various extractants, Di-(2-ethylhexyl) phosphoric acid (DEHPA or D2EHPA) is a
widely studied and commercially utilized organophosphorus extractant for the selective
extraction of cobalt from aqueous solutions containing nickel.

The separation mechanism is based on a cation exchange reaction where the acidic proton of
the DEHPA is exchanged for a metal ion. The efficiency of this process is highly dependent on
the pH of the aqueous phase, allowing for a multi-stage process that includes extraction,
scrubbing, and stripping to obtain high-purity cobalt and nickel.

Data Presentation

The effectiveness of DEHPA in separating cobalt from nickel is quantitatively demonstrated by
the influence of various process parameters. The following tables summarize key data
synthesized from multiple sources.

Table 1: Effect of Equilibrium pH on the Extraction of Cobalt and Nickel with D2EHPA
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Cobalt Extraction

Nickel Extraction

Separation Factor

Equilibrium pH .
(%) (%) (B_ColNi_)

2.0 Low Negligible High

3.0 Moderate Low High

4.0 High Moderate Moderate

5.0 Very High High Low

6.0 Nearly Complete Nearly Complete Very Low

Data synthesized from multiple sources. The separation factor is calculated as the ratio of the
distribution coefficients (D_Co / D_Ni_).

Table 2: Typical Process Parameters for Cobalt-Nickel Separation using D2EHPA
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Parameter Typical Range/Value Purpose/Notes
0.5-1.0 M D2EHPAin a Concentration can be
Extractant suitable diluent (e.qg., optimized based on the feed

kerosene)

concentration.

Saponification

20-60% with NaOH or NH4OH

To control the pH during
extraction and improve

efficiency.

Phase Ratio (O/A) in

Dependent on the

) 1l:i1to2:1 concentration of metals in the
Extraction
aqueous feed.
o ) Optimal range for selective
Equilibrium pH for Extraction 3.5-55 : i
cobalt extraction over nickel.
Elevated temperatures can
Temperature 40°C - 60°C improve extraction kinetics and
separation.
) Dilute acid (e.g., H2S0a4) or a To remove co-extracted nickel
Scrubbing Agent ] ] )
cobalt-rich aqueous solution from the loaded organic phase.
o To recover the extracted cobalt
Stripping Agent 1-2 M H2S0Oa4 or HCI

from the organic phase.

Phase Ratio (O/A) in Stripping

1:1to 1:2

To obtain a concentrated

cobalt solution.

Experimental Protocols

This section outlines the detailed methodologies for the key experimental stages in the

separation of cobalt and nickel using DEHPA.

Preparation of Saponified DEHPA (Organic Phase)

Objective: To prepare a partially saponified organic extractant to control the pH during the

extraction process.

Materials:
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Di-(2-ethylhexyl) phosphoric acid (DEHPA)

Kerosene (or other suitable aliphatic diluent)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH4OH) solution (e.g., 2 M)

Separatory funnel

pH meter
Protocol:
o Prepare the desired concentration of DEHPA in the diluent (e.g., 0.5 M).

o Calculate the stoichiometric amount of NaOH or NH4OH required for the desired degree of
saponification (e.g., 50%).

e In a separatory funnel, add the DEHPA solution.
o Slowly add the calculated amount of NaOH or NH4OH solution while shaking vigorously.
» Allow the phases to separate. The aqueous phase (if any) can be discarded.

e The resulting organic phase is the saponified extractant. The degree of saponification can be
verified by titration.

Solvent Extraction of Cobalt

Objective: To selectively extract cobalt from the aqueous feed solution into the organic phase.

Materials:

Aqueous feed solution containing cobalt and nickel sulfates or chlorides

Saponified DEHPA solution (from Protocol 1)

Buffer solution (if necessary to maintain pH)

Separatory funnel or mechanical shaker

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e pH meter

Protocol:

Place a known volume of the aqueous feed solution and the saponified DEHPA solution into
a separatory funnel at a specified organic-to-aqueous phase ratio (O/A), for example, 1:1.

o Shake the funnel for a predetermined time (e.g., 5-15 minutes) to ensure equilibrium is
reached.

o Allow the phases to separate completely.

o Carefully separate the two phases. The aqueous phase is the raffinate, now depleted of
cobalt. The organic phase is the "loaded organic," containing the extracted cobalt.

o Measure the final pH of the raffinate.

» Analyze the cobalt and nickel concentrations in the raffinate to determine the extraction
efficiency.

Scrubbing of the Loaded Organic Phase

Objective: To remove any co-extracted nickel from the loaded organic phase to improve the
purity of the final cobalt product.

Materials:

e Loaded organic phase (from Protocol 2)

e Scrubbing solution (e.g., dilute H2SOa or a portion of the final cobalt product solution)
o Separatory funnel or mechanical shaker

Protocol:

» Contact the loaded organic phase with the scrubbing solution at a specified phase ratio (e.g.,
O/A of 2:1).

e Shake for 5-15 minutes.
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o Allow the phases to separate and collect the scrubbed organic phase.

» Analyze the nickel concentration in the scrubbed organic phase to determine the scrubbing
efficiency. This step can be repeated to improve purity.

Stripping of Cobalt from the Scrubbed Organic Phase

Objective: To recover the cobalt from the organic phase into a new agueous solution, from
which it can be further processed.

Materials:

e Scrubbed organic phase (from Protocol 3)
e Stripping solution (e.g., 1.5 M H2S0a4)

o Separatory funnel or mechanical shaker

Protocol:

Contact the scrubbed organic phase with the stripping solution at a specified phase ratio
(e.g., O/A of 1:1).

o Shake for 10-30 minutes.
o Allow the phases to separate.

e The aqueous phase is the "strip liquor,” a concentrated and purified cobalt solution. The
organic phase is the "stripped organic," which can be recycled back to the extraction stage.

e Analyze the cobalt concentration in the strip liquor and the stripped organic to determine the
stripping efficiency.

Visualizations

The following diagrams illustrate the key processes in the separation of cobalt and nickel using
a dialkyl hydrogen phosphate extractant.
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Caption: Overall workflow for cobalt and nickel separation using DEHPA.

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b049445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Aqueous solution
with Co2* and Ni2+

Prepare Saponified

DEHPA in Kerosene

Mix Aqueous Feed with
Saponified DEHPA
(Extraction)

Phase Separation

Aqueous Raffinate Loaded Organic
(Ni2*-rich) (Co-DEHPA with some Ni)

N . ) Scrub Loaded Organic
End: Nickel-rich Raffinate Ny

Phase Separation

Scrubbed Organic
(Purified Co-DEHPA)

Aqueous to Recycle

Strip Scrubbed Organic
with Strong Acid (H2S0a4)

Phase Separation

Aqueous Strip Liquor Stripped Organic
(Concentrated Co?* Product) (DEHPA for Recycle)

End: Purified Cobalt Solution

Click to download full resolution via product page

Caption: Experimental workflow for the separation of cobalt and nickel.
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 To cite this document: BenchChem. [Application Notes: DEHPA for Cobalt and Nickel
Separation in Hydrometallurgical Processes]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b049445#dehpa-for-cobalt-and-nickel-separation-
in-hydrometallurgical-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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